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Introduction

Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of carbon-
carbon bonds and the production of valuable aryl ketones.[1][2] However, traditional methods
often rely on stoichiometric amounts of Lewis acid catalysts, such as aluminum chloride, which
can generate significant metallic and halogenated waste.[3][4] Methanesulfonic anhydride
(MSAA) has emerged as a powerful and environmentally benign reagent for promoting Friedel-
Crafts acylation reactions.[3][4][5][6][7] This "greener" methodology offers a metal- and
halogen-free approach, minimizing waste and aligning with the principles of sustainable
chemistry.[3][4][7]

MSAA serves as an excellent activating agent for both aryl and alkyl carboxylic acids,
facilitating their reaction with aromatic compounds to produce aryl ketones in good yields.[3][4]
[7] A key advantage of this method is its ability to proceed with only a slight excess of the
aromatic nucleophile and often without the need for an additional solvent, significantly reducing
the environmental impact.[3][4] The in situ generation of methanesulfonic acid from the reaction
of MSAA with the carboxylic acid is typically sufficient to catalyze the acylation, even for
electron-deficient aromatic systems.[3][4]

Advantages of Using Methanesulfonic Anhydride
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o Environmentally Friendly: Eliminates the use of metallic and halogenated catalysts, leading
to a "greener"” synthesis with minimal and biodegradable waste.[3]

» High Efficiency: Provides good to excellent yields of aryl ketones.[3][4]

e Broad Substrate Scope: Effective for a wide range of aryl and alkyl carboxylic acids and
aromatic compounds, including electron-deficient systems.[3]

» Reduced Waste: Reactions can often be performed without a solvent and with only a small
excess of the aromatic reactant, leading to a low environmental factor.[3] For instance, the
reaction of 4-fluorobenzoic acid with toluene produces only 50 g of waste per 10 g of
product.[3]

o Simplified Work-up: Products can often be isolated by simple crystallization.[3]

Reaction Mechanism and Workflow

The reaction proceeds through the formation of a mixed anhydride intermediate.
Methanesulfonic anhydride activates the carboxylic acid, which then undergoes electrophilic
aromatic substitution with the aromatic compound. The methanesulfonic acid generated as a
byproduct is a strong acid and catalyzes the reaction.
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Activation Step

Carboxylic Acid Methanesulfonic Anhydride
(R-COOH) ((MeS02)20)
+ MSAA
Acylation Step
I Mixed Anhydride Aromatic Compound
(RCO-0O-S0O2Me) (Ar-H)

+Ar-H
(catalyzed by MeSO3H)

Aryl Ketone
(Ar-COR)

Methanesulfonic Acid
(MeSO3H)
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Combine Carboxylic Acid and Aromatic Compound

Add Methanesulfonic Anhydride

Heat the Reaction Mixture

Reaction Monitoring (e.g., HPLC, TLC)

pon completion

Work-up:
- Quench with water/base
- Extract with organic solvent

Purification:
- Crystallization
- Column chromatography (if necessary)

Isolate Pure Aryl Ketone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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